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Compound of Interest

Compound Name: Sodium metabisulfite

Cat. No.: B7800699

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount to both personal safety and the integrity of experimental outcomes.
Sodium metabisulfite, a common yet hazardous chemical, requires stringent safety protocols.
This guide provides essential, immediate safety and logistical information, including operational
and disposal plans, to ensure its proper use in the laboratory.

Personal Protective Equipment (PPE)

When handling sodium metabisulfite, a comprehensive array of personal protective
equipment is non-negotiable to prevent contact, inhalation, and ingestion.
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PPE Category

Equipment

Eye/Face Protection

Chemical splash goggles are mandatory. A face
shield should be worn in situations where

splashing is a possibility.[1][2][3]

Skin Protection

Chemical-resistant gloves (such as nitrile or
neoprene) and a lab coat or apron resistant to

acids are required.[1][3]

Respiratory Protection

For dusty conditions, an N95 or KN95 mask is
the minimum requirement.[1] In areas with
higher concentrations or in confined spaces, a
half-face respirator with appropriate dust filters
or a full-face supplied-air respirator should be
used.[1]

Exposure Control Limits

Adherence to established exposure limits is critical for maintaining a safe laboratory

environment.

Parameter

Value

OSHA Permissible Exposure Limit (PEL)

5 mg/m3 (Time Weighted Average)[4]

NIOSH Recommended Exposure Limit (REL)

5 mg/m3 (10-hour TWA)[2]

ACGIH Threshold Limit Value (TLV)

5 mg/m3 (8-hour TWA)[2]

Safe Handling and Storage Protocols

Handling:

» Ventilation: Always handle sodium metabisulfite in a well-ventilated area, preferably within

a chemical fume hood or under a local exhaust ventilation system to minimize dust and gas

accumulation.[1][5]
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e Preventing Dust: To avoid creating airborne dust, handle the powder gently. Use sealed tools
for transfers and avoid dropping or shaking containers.[1][3]

e Preparing Solutions: When preparing solutions, always add the solid sodium metabisulfite
to water slowly. Never add water to the solid, as this can cause a dangerous exothermic
reaction and splashing.[1]

e Incompatible Substances: Keep sodium metabisulfite away from strong acids (like
hydrochloric or sulfuric acid), as contact will liberate toxic sulfur dioxide gas.[1] Also, avoid
contact with oxidizing agents, heat sources, and open flames.[6]

Storage:

» Store in a cool, dry, and well-ventilated area with temperatures below 30°C (86°F) and
humidity below 75%.[1]

o Keep containers tightly sealed and protect them from moisture and physical damage.[5][6]
e Segregate from acids, oxidizers, flammable materials, and foodstuffs.[1]

e Ensure containers are clearly labeled with the chemical name and appropriate hazard
warnings.[1]

Emergency Procedures
Spill and Leak Response:
e Minor Spills:
o Evacuate non-essential personnel from the immediate area.
o Wear the appropriate PPE as detailed above.
o Cover the spill with a dry absorbent material such as sand or vermiculite.[1]

o Carefully collect the absorbed material into a sealed, labeled container for disposal.[1][2]
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o Do not use water to clean up the initial spill, as it can create a solution and spread the
contamination.[1][2]

o After the bulk of the material is removed, decontaminate the area by neutralizing any
residue with a 5% sodium carbonate solution, followed by a water rinse.[1]

e Major Spills:

o Evacuate the entire area immediately.

o Contact your institution's emergency response team.

o If safe to do so, contain the dust with plastic sheeting to prevent further spread.[1]
First Aid Measures:

 Inhalation: Move the affected individual to fresh air immediately. If breathing is difficult,
administer oxygen. Seek immediate medical attention.[1][5]

o Skin Contact: Remove all contaminated clothing. Rinse the affected skin area with running
water for at least 15 minutes. Seek medical attention.[1]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[1][5][7] Seek immediate emergency medical attention.[1][5][7]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and have the person drink
milk or egg whites if available. Call a poison control center or seek immediate medical
attention.[1]

Disposal Plan
All waste containing sodium metabisulfite must be treated as hazardous waste.

o Collect all spilled materials and any contaminated absorbent in a clearly labeled, sealed
container.

o Dispose of the waste through a licensed hazardous waste disposal company.
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o Follow all applicable federal, state, and local regulations for chemical waste disposal.[4][8]
Do not dispose of it down the drain or in the regular trash.[5]

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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